Cas no 17226-69-6 (2,2-dimethyl-4-(propan-2-yloxymethyl)-1,3-dioxolane)

• Product Name: 2,2-dimethyl-4-(propan-2-yloxymethyl)-1,3-dioxolane
• CAS No: 17226-69-6
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 905630
• PubChem ID: 231395
• Update Time: 2025-04-19

2,2-dimethyl-4-(propan-2-yloxymethyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-4-(propan-2-yloxymethyl)-1,3-dioxolane
• 2,2-dimethyl-4-[(propan-2-yloxy)methyl]-1,3-dioxolane
• 4-isopropoxymethyl-2,2-dimethyl-[1,3]dioxolane
• AC1L5LLP
• AC1Q58Q9
• AR-1D1502
• CTK0H9849
• NSC27560
• SureCN2462184
• SCHEMBL2462184
• 17226-69-6
• DTXSID30282711
• 2,2-Dimethyl-4-{[(propan-2-yl)oxy]methyl}-1,3-dioxolane
• NSC-27560

• Inchi： 1S/C9H18O3/c1-7(2)10-5-8-6-11-9(3,4)12-8/h7-8H,5-6H2,1-4H3
• InChI Key： NYKNXAOUVCMJNP-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1COC(C)C

Computed Properties

• Exact Mass: 174.12564
• Monoisotopic Mass: 174.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 0.934
• Boiling Point: 205.5°C at 760 mmHg
• Flash Point: 65.9°C
• Refractive Index: 1.414
• PSA: 27.69
• LogP: 1.56290